Cas no 1190310-05-4 (4-bromo-1H-pyrrolo[2,3-b]pyridin-6-ol)

• Product Name: 4-bromo-1H-pyrrolo[2,3-b]pyridin-6-ol
• CAS No: 1190310-05-4
• MF: C₇H₅BrN₂O
• MW: 213.031400442123
• CID: 2358046
• PubChem ID: 53412832
• Update Time: 2025-06-08

4-bromo-1H-pyrrolo[2,3-b]pyridin-6-ol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1,7-dihydropyrrolo[2,3-b]pyridin-6-one
• 4-bromo-1H-pyrrolo[2,3-b]pyridin-6-ol
• 1190310-05-4
• 4-Bromo-1,7-dihydro-6H-pyrrolo[2,3-b]pyridin-6-one
• SCHEMBL22759056
• CS-0338849
• 6H-Pyrrolo[2,3-b]pyridin-6-one, 4-bromo-1,7-dihydro-
• DTXSID80696622
• DB-426092
• 4-bromo-1H,7H-pyrrolo[2,3-b]pyridin-6-one
• G18867
• SB14433
• 4-BROMO-6-HYDROXY-7-AZAINDOLE
• MFCD12962673

• Inchi： 1S/C7H5BrN2O/c8-5-3-6(11)10-7-4(5)1-2-9-7/h1-3H,(H2,9,10,11)
• InChI Key： HLDRAXFKUNZCDU-UHFFFAOYSA-N
• SMILES： BrC1=CC(NC2=C1C=CN2)=O

Computed Properties

• Exact Mass: 211.95853g/mol
• Monoisotopic Mass: 211.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 44.9Ų

Additional information on 4-bromo-1H-pyrrolo[2,3-b]pyridin-6-ol

4-Bromo-1H-Pyrrolo[2,3-b]pyridin-6-ol (CAS No. 1190310-05-4): A Comprehensive Overview

4-Bromo-1H-pyrrolo[2,3-b]pyridin-6-ol (CAS No. 1190310-05-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The presence of a bromine atom at the 4-position and a hydroxyl group at the 6-position imparts unique chemical and biological properties to this molecule, making it a valuable scaffold for drug discovery and development.

The structural characteristics of 4-bromo-1H-pyrrolo[2,3-b]pyridin-6-ol have been extensively studied to understand its reactivity and stability. The bromine substituent at the 4-position provides a handle for further functionalization, enabling the synthesis of a wide range of derivatives with varying biological activities. The hydroxyl group at the 6-position can participate in hydrogen bonding interactions, which are crucial for molecular recognition and binding to biological targets.

Recent advancements in synthetic methodologies have facilitated the efficient preparation of 4-bromo-1H-pyrrolo[2,3-b]pyridin-6-ol. One notable approach involves the palladium-catalyzed cross-coupling reactions, which allow for the introduction of various functional groups at the brominated position. These methods have significantly expanded the scope of derivatization, enabling researchers to explore a broader range of chemical space and identify novel bioactive compounds.

In terms of biological activity, 4-bromo-1H-pyrrolo[2,3-b]pyridin-6-ol has shown promising results in several areas. Studies have demonstrated its potential as an inhibitor of specific enzymes and receptors involved in various disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases. Additionally, this compound has shown promise as an antagonist of G protein-coupled receptors (GPCRs), which are important targets for drug development in neuroscience and metabolic disorders.

The pharmacological profile of 4-bromo-1H-pyrrolo[2,3-b]pyridin-6-ol has been further characterized through in vitro and in vivo studies. Preclinical data indicate that this compound possesses favorable pharmacokinetic properties, including good solubility, stability, and bioavailability. These attributes make it an attractive candidate for further optimization and clinical evaluation.

In the context of drug discovery, 4-bromo-1H-pyrrolo[2,3-b]pyridin-6-ol serves as a valuable starting point for lead optimization. Researchers can leverage its structural features to design more potent and selective analogs with improved therapeutic indices. Computational tools such as molecular docking and molecular dynamics simulations have been employed to predict binding modes and optimize interactions with target proteins.

The therapeutic potential of 4-bromo-1H-pyrrolo[2,3-b]pyridin-6-ol has also been explored in preclinical models of various diseases. For example, studies have shown that this compound can effectively inhibit tumor growth in xenograft models of cancer by targeting key signaling pathways involved in cell proliferation and survival. Similarly, it has demonstrated anti-inflammatory effects in animal models of inflammatory diseases by modulating cytokine production and immune cell activation.

Beyond its direct biological activities, 4-bromo-1H-pyrrolo[2,3-b]pyridin-6-ol has also found applications as a tool compound in chemical biology research. Its ability to modulate specific biological processes makes it useful for probing cellular mechanisms and validating therapeutic targets. Additionally, its structural diversity allows for the development of probe molecules that can be used to study protein-protein interactions and signaling networks.

In conclusion, 4-bromo-1H-pyrrolo[2,3-b]pyridin-6-ol (CAS No. 1190310-05-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive scaffold for lead optimization and drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future innovations in healthcare.